Cas no 1247489-33-3 (2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol)

• Product Name: 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol
• CAS No: 1247489-33-3
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5177523
• PubChem ID: 56924175
• Update Time: 2025-06-07

2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol
• 2-(2-methylimidazol-1-yl)ethanethiol
• Z820771758
• 1H-Imidazole-1-ethanethiol, 2-methyl-

• Inchi： 1S/C6H10N2S/c1-6-7-2-3-8(6)4-5-9/h2-3,9H,4-5H2,1H3
• InChI Key： XSKYJIWLQMTYIP-UHFFFAOYSA-N
• SMILES： SCCN1C=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: 0.6
• Topological Polar Surface Area: 18.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol

Professional Introduction to 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol (CAS No. 1247489-33-3)

2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1247489-33-3, has garnered attention due to its potential in various biochemical interactions and drug development processes. The presence of a methyl-substituted imidazole moiety and a thiol group makes it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol consists of an ethane backbone substituted with a 2-methyl-1H-imidazole ring at one end and a thiol (-SH) group at the other. This configuration allows for multiple possible interactions with biological targets, making it a promising scaffold for designing novel therapeutic agents. The flexibility of the compound's structure enables it to engage with various enzymes and receptors, which is crucial for developing effective pharmaceuticals.

In recent years, there has been growing interest in the use of heterocyclic compounds like imidazole derivatives in drug discovery. The methyl-substituted imidazole moiety in 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol has been particularly studied for its ability to modulate biological pathways. For instance, imidazole-based compounds have shown potential in inhibiting certain enzymes and receptors involved in inflammatory responses, making them attractive candidates for anti-inflammatory drugs.

Moreover, the thiol group in this compound plays a critical role in its reactivity and potential applications. Thiols are known for their ability to participate in disulfide bond formation, which is essential in many biological processes. This property makes 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol a valuable tool in studying protein-protein interactions and developing drugs that target these interactions.

Recent studies have highlighted the importance of 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol in the development of antiviral agents. The unique structural features of this compound allow it to interact with viral enzymes and proteins, potentially inhibiting viral replication. For example, researchers have explored its efficacy against certain RNA viruses by targeting key enzymatic processes essential for viral replication. These findings suggest that further investigation into this compound could lead to the development of novel antiviral therapies.

The compound's potential extends beyond antiviral applications. Its ability to engage with various biological targets makes it a versatile scaffold for designing drugs with multiple mechanisms of action. This versatility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches. Additionally, the structural features of 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol make it a suitable candidate for use in combination therapies, where multiple drugs are used together to enhance therapeutic efficacy.

In conclusion, 2-(2-methyl-1H-imidazol-1-yl)ethane-1-thiol (CAS No. 1247489-33-3) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by the presence of a methyl-substituted imidazole moiety and a thiol group, makes it a valuable tool for studying various biological processes and developing novel therapeutic agents. Recent studies have highlighted its potential in antiviral applications, but its versatility suggests that it could be equally valuable in other areas of drug discovery.